Cas no 2275496-58-5 (4-(prop-2-en-1-yloxy)methylpiperidine-4-carboxylic acid)

• Product Name: 4-(prop-2-en-1-yloxy)methylpiperidine-4-carboxylic acid
• CAS No: 2275496-58-5
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 5655313
• PubChem ID: 165895891
• Update Time: 2025-11-01

4-(prop-2-en-1-yloxy)methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27731675
• 2275496-58-5
• 4-[(prop-2-en-1-yloxy)methyl]piperidine-4-carboxylic acid
• 4-(prop-2-en-1-yloxy)methylpiperidine-4-carboxylic acid

• Inchi： 1S/C10H17NO3/c1-2-7-14-8-10(9(12)13)3-5-11-6-4-10/h2,11H,1,3-8H2,(H,12,13)
• InChI Key： PYAHHGGVICJRIC-UHFFFAOYSA-N
• SMILES： O(CC=C)CC1(C(=O)O)CCNCC1

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 58.6Ų

Additional information on 4-(prop-2-en-1-yloxy)methylpiperidine-4-carboxylic acid

4-(Prop-2-en-1-yloxy)methylpiperidine-4-carboxylic Acid: A Versatile Compound in Medicinal Chemistry

4-(Prop-2-en-1-yloxy)methylpiperidine-4-carboxylic acid (CAS No. 2275496-58-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities and structural flexibility. The presence of a propenyl ether group and a carboxylic acid moiety in its structure makes it particularly interesting for various chemical and biological studies.

The chemical structure of 4-(prop-2-en-1-yloxy)methylpiperidine-4-carboxylic acid is characterized by a piperidine ring, which is a common scaffold in many bioactive molecules. The propenyl ether group attached to the piperidine ring provides additional functional versatility, allowing for the formation of various derivatives through chemical modifications. The carboxylic acid group, on the other hand, can participate in hydrogen bonding and other interactions that are crucial for biological activity.

Recent research has highlighted the potential of 4-(prop-2-en-1-yloxy)methylpiperidine-4-carboxylic acid in several therapeutic areas. For instance, studies have shown that this compound exhibits promising anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory effects are attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway.

In addition to its anti-inflammatory properties, 4-(prop-2-en-1-yloxy)methylpiperidine-4-carboxylic acid has also been investigated for its neuroprotective effects. Preclinical studies have demonstrated that this compound can protect neuronal cells from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases like Alzheimer's and Parkinson's disease. The neuroprotective effects are thought to be mediated through its ability to enhance antioxidant defense mechanisms and inhibit pro-apoptotic signaling pathways.

The pharmacokinetic properties of 4-(prop-2-en-1-yloxy)methylpiperidine-4-carboxylic acid have also been studied extensively. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for further development as a therapeutic agent. Its low toxicity and high safety margin further enhance its potential as a drug candidate.

In the context of drug discovery and development, 4-(prop-2-en-1-yloxy)methylpiperidine-4-carboxylic acid serves as an important lead compound for the synthesis of more potent and selective analogs. Chemists have explored various modifications to the core structure, such as substituting different functional groups on the piperidine ring or altering the length and nature of the alkyl chain attached to the carboxylic acid moiety. These efforts have led to the identification of several derivatives with enhanced biological activities and improved pharmacological profiles.

The synthetic route for preparing 4-(prop-2-en-1-yloxy)methylpiperidine-4-carboxylic acid is well-documented in the literature. Typically, it involves multi-step reactions starting from commercially available starting materials. Key steps include the formation of the piperidine ring, introduction of the propenyl ether group, and functionalization of the carboxylic acid moiety. The efficiency and scalability of these synthetic methods make it feasible for large-scale production, which is essential for preclinical and clinical studies.

In conclusion, 4-(prop-2-en-1-yloxy)methylpiperidine-4-carboxylic acid (CAS No. 2275496-58-5) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, coupled with its favorable biological activities and pharmacokinetic properties, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding of various diseases and developing new treatments.